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Compound of Interest

Compound Name:
Tributylphosphonium

tetrafluoroborate

Cat. No.: B053054 Get Quote

A Technical Guide to the Physical Properties of Tributylphosphonium Tetrafluoroborate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of

tributylphosphonium tetrafluoroborate, a compound of significant interest in modern

synthetic chemistry. It is crucial to distinguish between its two common isomers, tri-n-

butylphosphonium tetrafluoroborate and tri-tert-butylphosphonium tetrafluoroborate, as their

physical properties differ substantially. This document presents data for both isomers, outlines

relevant experimental protocols for its application, and includes visualizations to clarify reaction

workflows.

Core Physical Properties
The physical characteristics of tributylphosphonium tetrafluoroborate are presented below.

The data has been segregated by isomer to ensure clarity for research and application

purposes.

Tri-n-butylphosphonium Tetrafluoroborate
This isomer is characterized by its lower melting point and use in various catalytic processes.
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Property Value

CAS Number 113978-91-9

Molecular Formula C₁₂H₂₈BF₄P

Molecular Weight 290.13 g/mol [1]

Appearance White powder

Melting Point 50-53 °C[2]

Boiling Point Data not available

Density Data not available

Solubility Data not available

Tri-tert-butylphosphonium Tetrafluoroborate
The bulkier tert-butyl groups give this isomer a significantly higher melting point and distinct

applications, particularly as a ligand in cross-coupling reactions.[3][4][5]
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Property Value

CAS Number 131274-22-1[4][6][7][8]

Molecular Formula C₁₂H₂₈BF₄P[4][6]

Molecular Weight 290.13 g/mol [4][6][7][8]

Appearance
White to off-white crystalline powder or

chunks[3][5]

Melting Point 261-267 °C (may decompose)[4][5][9][10]

Boiling Point

148°C at 260 mmHg (Note: This is likely

inaccurate for a salt and should be treated with

caution)[11]

Density Data not available

Solubility

Soluble in methylene chloride and chloroform;

slightly soluble in tetrahydrofuran; insoluble in

hexane, toluene, and water.[4][5][9][12]

Thermal Stability

Considered thermally stable and can be used at

elevated temperatures.[3] It is indefinitely stable

as a solid and in solution.[9]

Sensitivity Hygroscopic[4][5]

Experimental Protocols
Tri-tert-butylphosphonium tetrafluoroborate is widely used as a ligand precursor in palladium-

catalyzed cross-coupling reactions due to its air-stability, which simplifies handling compared to

the air-sensitive tri-tert-butylphosphine.[5] Below is a representative protocol for a Suzuki-

Miyaura cross-coupling reaction.

General Protocol for Suzuki-Miyaura Cross-Coupling of
an Aryl Halide
This protocol outlines a general procedure for the coupling of an aryl halide with an arylboronic

acid using a palladium catalyst and tri-tert-butylphosphonium tetrafluoroborate as the ligand.
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Materials:

Palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃)

Tri-tert-butylphosphonium tetrafluoroborate

Aryl halide (e.g., aryl chloride or bromide)

Arylboronic acid

Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

Anhydrous, degassed solvent (e.g., toluene, dioxane, THF/water mixture)

Reaction vessel (e.g., Schlenk tube or round-bottom flask)

Inert gas supply (Nitrogen or Argon)

Procedure:

To the reaction vessel, add the palladium precursor (e.g., 1-2 mol%), tri-tert-

butylphosphonium tetrafluoroborate (e.g., 2-4 mol%), the arylboronic acid (1.2-1.5

equivalents), and the base (2-3 equivalents).

Seal the vessel, and then evacuate and backfill with an inert gas. Repeat this cycle three

times to ensure an inert atmosphere.

Add the aryl halide (1.0 equivalent) to the vessel.

Introduce the degassed solvent via syringe.

Stir the reaction mixture at the appropriate temperature (ranging from room temperature to

100 °C) until the reaction is complete, as monitored by TLC or GC/MS.[13]

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water or brine.
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Separate the organic layer, dry it over anhydrous sodium sulfate or magnesium sulfate, filter,

and concentrate under reduced pressure.

The crude product can then be purified by flash column chromatography.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships relevant to the use of

tributylphosphonium tetrafluoroborate.

Synthesis of Tri-tert-butylphosphonium
Tetrafluoroborate
This diagram outlines the straightforward synthetic route to the air-stable phosphonium salt.
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Synthesis Workflow

Tri-tert-butylphosphine Solution
(in Methylene Chloride)

Addition of HBF₄

Reactant

Phase Separation

Process

Solvent Removal

Purification

Tri-tert-butylphosphonium
Tetrafluoroborate
(Analytically Pure)

Final Product

Click to download full resolution via product page

Caption: Synthesis of Tri-tert-butylphosphonium Tetrafluoroborate.

Experimental Workflow for Suzuki-Miyaura Cross-
Coupling
This workflow illustrates the key steps in performing a Suzuki-Miyaura cross-coupling reaction

using the phosphonium salt as a ligand precursor.
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Suzuki-Miyaura Coupling Workflow

1. Reaction Setup (Inert Atmosphere)
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Caption: General Experimental Workflow for Suzuki-Miyaura Coupling.
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Safety and Handling
Tri-n-butylphosphonium tetrafluoroborate: May cause skin, eye, and respiratory irritation.[1]

Tri-tert-butylphosphonium tetrafluoroborate: This compound is considered harmful if

swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation, and

may cause respiratory irritation.[14][15][16] It is also hygroscopic.[4][5]

Handling Precautions: Use in a well-ventilated area. Wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[7][17] For the tert-butyl

isomer, a dust mask (type N95) is recommended.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place under an

inert atmosphere.[4][18]

In case of exposure: For skin contact, wash immediately with soap and plenty of water. For

eye contact, rinse cautiously with water for several minutes. If inhaled, move the person to

fresh air. Seek medical attention if symptoms persist.[14][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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